1-(2,1,3-Benzothiadiazol-4-yl)-3-[(E)-(3,4-dimethoxyphenyl)methyleneamino]urea

• Molecular Formula: C16H15N5O3S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 1-(2,1,3-benzothiadiazol-4-yl)-3-[(E)-(3,4-dimethoxyphenyl)methylideneamino]urea
• InChI: InChI=1S/C16H15N5O3S/c1-23-13-7-6-10(8-14(13)24-2)9-17-19-16(22)18-11-4-3-5-12-15(11)21-25-20-12/h3-9H,1-2H3,(H2,18,19,22)/b17-9+
• InChI Key: ZTSACJMBBKLKFK-RQZCQDPDSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=O)NC2=CC=CC3=NSN=C32)OC
• SMILES: COC1=C(C=C(C=C1)C=NNC(=O)NC2=CC=CC3=NSN=C32)OC

Description

1-(2,1,3-benzothiadiazol-4-yl)-3-[(3,4-dimethoxyphenyl)methylideneamino]urea is a dimethoxybenzene.

Scientific Research Applications

Norepinephrine Inhibition

Compounds similar to 1-(2,1,3-Benzothiadiazol-4-yl)-3-[(E)-(3,4-dimethoxyphenyl)methyleneamino]urea have been studied for their potential as selective inhibitors of the norepinephrine transporter. These compounds demonstrated efficacy in rat models of acute, inflammatory, and neuropathic pain (O'Neill et al., 2011).

Anticancer Activity

Derivatives of urea, including those with structural similarities to the compound , have shown potential in anticancer research. One particular compound exhibited notable in vitro anticancer activity against a prostate cancer cell line (Mustafa et al., 2014).

Magnetic Properties

Research on benzotriazinyl radicals with 2,1,3-thiadiazolo fused rings, related to the benzothiadiazol component, revealed significant antiferromagnetic interactions. This suggests potential applications in materials science (Miura & Yoshioka, 2015).

Antimicrobial Evaluation

Certain thiophene-2-carboxamides, structurally related to the compound, have been synthesized and evaluated for antimicrobial properties. These compounds demonstrated antimicrobial efficacy, indicating potential in fighting bacterial and fungal infections (Talupur et al., 2021).

Antioxidant Properties

Related compounds, such as 3-(4-hydroxy-4H-benzo[4, 5]thiazolo[3, 2-a]pyrimidin-4-yl)-2H-chromen-2-one, have shown high antioxidant activities. This opens avenues for research in oxidative stress-related conditions (Abd-Almonuim et al., 2020).

Keto/Enol Equilibrium

Studies have explored how solvent polarizability affects the keto/enol equilibrium in 1,3,4-tiadiazole-derived compounds. This is crucial for understanding the chemical properties and potential applications of these compounds (Matwijczuk et al., 2017).

Photosensitizers in Photodynamic Therapy

Certain zinc phthalocyanine derivatives, related to benzothiadiazole structures, have been identified as potential photosensitizers for photodynamic therapy in cancer treatment (Pişkin et al., 2020).

Photovoltaic Performance

The application of benzothiadiazole derivatives in photovoltaic devices has been explored, focusing on the effects of different substituents on their photovoltaic performance (Helgesen et al., 2010).